1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C16H24N2O2/c1-13(2)12-16(19)18-10-8-17(9-11-18)14-4-6-15(20-3)7-5-14/h4-7,13H,8-12H2,1-3H3
• InChI Key: DTIUYJPIZVVHFB-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC

Description

1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as MeOPP and has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. MeOPP has been found to act as a partial agonist at dopamine D2 receptors and a full agonist at serotonin 5-HT1A receptors, which may contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine exhibits a wide range of biochemical and physiological effects. MeOPP has been found to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. Additionally, MeOPP has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine is its potent pharmacological effects, which make it a valuable compound for studying various neurological and psychiatric disorders. Additionally, MeOPP is relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of MeOPP is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine. One area of interest is the development of MeOPP-based drugs for the treatment of various psychiatric and neurological disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of MeOPP and to identify its potential targets in the brain. Finally, more research is needed to assess the long-term safety and efficacy of MeOPP in humans, which may pave the way for its eventual clinical use.

Synthesis Methods

The synthesis of 1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine involves the reaction between 4-methoxyphenylpiperazine and 3-methylbutanoyl chloride in the presence of a base catalyst such as triethylamine. The reaction is carried out under anhydrous conditions, and the product is purified using chromatography techniques. The yield of the product is typically around 70-80%.

Scientific Research Applications

1-(4-Methoxyphenyl)-4-(3-methylbutanoyl)piperazine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. Studies have shown that MeOPP exhibits potent antipsychotic and anxiolytic effects, making it a potential candidate for the treatment of various psychiatric disorders such as schizophrenia and anxiety disorders. Additionally, MeOPP has been found to possess neuroprotective properties, making it a promising compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.